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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

This technical guide provides a comprehensive overview of the available health and safety data

for C.I. Pigment Yellow 183 (CAS No. 65212-77-3). The information is compiled from various

safety data sheets and technical product descriptions intended for researchers, scientists, and

professionals in drug development. This document summarizes the pigment's chemical and

physical properties, toxicological profile, and recommended safety measures.

Chemical and Physical Properties
Pigment Yellow 183 is a monoazo calcium salt lake pigment known for its reddish-yellow

shade, excellent heat stability, and lightfastness.[1][2][3] These properties make it suitable for

coloring plastics and coatings that require high-temperature processing.[3][4]

Table 1: Chemical Identification of Pigment Yellow 183
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Identifier Value

Chemical Name

Benzenesulfonic acid, 4,5-dichloro-2-[[4,5-

dihydro-3-methyl-5-oxo-1-(3-sulfophenyl)-1H-

pyrazol-4-yl]diazenyl]-, calcium salt (1:1)

C.I. Name Pigment Yellow 183[1]

C.I. Number 18792[1][5]

CAS Number 65212-77-3[1][5]

EC Number 265-634-4[1][5]

Molecular Formula C₁₆H₁₀CaCl₂N₄O₇S₂[1][2][5]

Molecular Weight 545.40 g/mol [5]

Chemical Group Monoazo Yellow, Ca salt[1]

Table 2: Physical and Chemical Properties of Pigment Yellow 183

Property Value Source(s)

Appearance Yellow powder [2][6]

Shade Reddish Yellow [2][6]

Density 1.42 - 1.80 g/cm³ [2][5][6]

Heat Resistance/Stability 280 - 300 °C [1][2][4][6]

Oil Absorption 35 - 55 g/100g [2][5][6]

pH Value 5.0 - 8.0 [5][6]

Surface Area 27 m²/g [1]

Table 3: Fastness and Resistance Properties of Pigment Yellow 183 (Note: Fastness is

typically rated on a scale of 1 to 5 or 1 to 8, where the higher number indicates better

performance.)
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Property Rating Source(s)

Light Fastness 7 - 8 (out of 8) [1][2][4][6]

Weather Fastness 5 (out of 5) [4]

Migration Resistance 5 (out of 5) [1][2][6]

Acid Resistance 5 (out of 5) [1][4][6]

Alkali Resistance 5 (out of 5) [1][4][6]

Water Resistance 4 (out of 5) [4]

Oil Resistance 4 (out of 5) [4]

Alcohol Resistance 4 - 5 (out of 5) [4][6]

Ester Resistance 5 (out of 5) [6]

Benzene Resistance 4 (out of 5) [7]

Ketone Resistance 4 (out of 5) [7]

Soap Resistance 5 (out of 5) [6]

Experimental Protocols
Detailed experimental protocols for the toxicological and physical properties cited in this guide

are not available in the publicly accessible documentation. The data is primarily derived from

summary-level Safety Data Sheets (SDS) and Technical Data Sheets (TDS) provided by

chemical manufacturers and suppliers.

Toxicological Studies: The "no data available" status for most toxicological endpoints

indicates that comprehensive studies have either not been conducted, are not publicly

available, or are proprietary. The single available LD50 value suggests a standard acute oral

toxicity test was performed, likely following an OECD guideline (e.g., OECD 420, 423, or

425), but the specific protocol is not disclosed.

Fastness and Resistance Properties: These properties are determined by industry-standard

testing methods. For example, lightfastness is typically assessed using xenon arc lamps to

simulate sunlight exposure (e.g., ISO 105-B02). Heat resistance is determined by observing
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color change in a plastic or coating medium after exposure to a specific temperature for a set

duration. Migration resistance is tested by placing a colored sample in contact with an

uncolored material (often flexible PVC) under heat and pressure and observing any color

transfer. The specific parameters for the cited Pigment Yellow 183 data are not provided.

Toxicological Data
The available toxicological data for Pigment Yellow 183 is limited. The substance is generally

not classified as hazardous according to EC directives.[8][9] The primary concern during

handling is the potential for mechanical irritation due to its particulate nature as a powder.

Table 4: Summary of Toxicological Data for Pigment Yellow 183

Endpoint Result Source(s)

Acute Oral Toxicity LD50 (Rat): > 2400 mg/kg [8]

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available [8]

Skin Corrosion/Irritation Not irritating [8]

Serious Eye Damage/Irritation
No data available (presumed

not irritating)
[8]

Respiratory or Skin

Sensitization
No data available [8]

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT-Single Exposure No data available

STOT-Repeated Exposure No data available

Aspiration Hazard No data available

Occupational Exposure and Safety

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://www.zeyachem.net/wp-content/uploads/Pigment-yellow-183-MSDS.pdf
https://www.benchchem.com/product/b1218173?utm_src=pdf-body
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://vipulorganics.com/pdf/Suntone%20Yellow%20MSDS/Suntone%20Yellow%20183%20MSDS%20%20%20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the lack of specific toxicity data, no official occupational exposure limits (OELs) have

been established for Pigment Yellow 183.[10][11] In the absence of specific limits, it is best

practice to control exposure to airborne dust to a minimum.

Table 5: Occupational Exposure Limits for Pigment Yellow 183

Jurisdiction Type Value

OSHA (USA) PEL Not established

ACGIH (USA) TLV Not established

EU IOELV Not established

Recommended Safety and Handling Procedures
Standard good industrial hygiene practices should be followed.[10][11] This includes using the

substance in well-ventilated areas, avoiding dust formation, and preventing contact with skin

and eyes.[10][12] Personal Protective Equipment (PPE) such as safety glasses, gloves, and

respiratory protection (dust mask) should be used when handling the powder.[9][12]

Visualized Workflows and Logical Relationships
As no data on biological signaling pathways is available, the following diagrams illustrate the

logical workflows for risk assessment and safety procedures based on the available

information.
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Initial Assessment

Handling Protocol

Emergency Preparedness

Start: Receive Pigment Yellow 183

Review Safety Data Sheet (SDS)

Identify Data Gaps
(e.g., Toxicity, OELs)

Implement Hierarchy of Controls
(See Diagram 3)

Assume potential
hazard due to

'no data'

Define Required PPE
(Gloves, Goggles, Respirator)

Establish Safe Handling
& Storage Procedures

Ensure First Aid Availability
(See Diagram 2)

Provide Spill Control Kits

Click to download full resolution via product page

Diagram 1: Risk Assessment and Handling Workflow for Pigment Yellow 183.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Take off contaminated clothing.
Wash off with soap and plenty of water. Rinse with pure water for at least 15 minutes. Rinse mouth with water.

Do NOT induce vomiting.

Consult a Doctor

Click to download full resolution via product page

Diagram 2: First Aid Measures for Exposure to Pigment Yellow 183.[10]
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Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Ventilation, Enclosure)

Administrative Controls
(e.g., Training, Procedures)

Personal Protective Equipment (PPE)
(e.g., Respirators, Gloves)

(Least Effective)
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Diagram 3: Hierarchy of Controls for Managing Dust Exposure.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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